Mecarbinzid
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Overview
Description
Mecarbinzid is a benzimidazole fungicide and a benzimidazolylcarbamate fungicide.
Scientific Research Applications
Hallucinogen-occasioned Spiritual Experiences : A study by MacLean et al. (2012) examined the factor structure of the Mystical Experience Questionnaire (MEQ) in the context of hallucinogen-occasioned spiritual experiences, notably psilocybin. This research contributes to the understanding of the subjective effects of hallucinogenic compounds, which could be relevant for exploring the psychological impacts of various drugs.
Marine Environmental Protection and Scientific Research : Verlaan (2007) discusses the environmental effects of marine scientific research (MSR) as per the 1982 United Nations Convention on the Law of the Sea's marine environment provisions Verlaan, 2007. This paper may be indirectly related to the environmental impact of chemical compounds like Mecarbinzid when used in aquatic environments.
Mesoporous Silica Nanoparticles for Cancer Therapy : A review by Moreira et al. (2016) highlights the use of mesoporous silica nanoparticles as drug delivery systems in cancer therapy. This is pertinent to understanding how nanotechnology can be used for targeted drug delivery, potentially applicable to compounds like this compound.
Endocrine-Disrupting Activity of Chemicals in Cosmetics : Janjua et al. (2007) researched the systemic absorption and endocrine-disrupting activity of chemicals used in cosmetics and skin care products Janjua et al., 2007. This study is indirectly relevant to understanding the biological impacts of chemical compounds.
Microelectrode Arrays in Neurotoxicity Testing : Johnstone et al. (2010) discuss microelectrode arrays (MEAs) as a tool for studying the effects of compounds on neuronal and cardiac cell networks, particularly for neurotoxicity testing Johnstone et al., 2010. This technology could be relevant for evaluating the neurotoxic effects of drugs like this compound.
properties
CAS RN |
27386-64-7 |
---|---|
Molecular Formula |
C13H16N4O3S |
Molecular Weight |
308.36 g/mol |
IUPAC Name |
methyl N-[1-(2-methylsulfanylethylcarbamoyl)benzimidazol-2-yl]carbamate |
InChI |
InChI=1S/C13H16N4O3S/c1-20-13(19)16-11-15-9-5-3-4-6-10(9)17(11)12(18)14-7-8-21-2/h3-6H,7-8H2,1-2H3,(H,14,18)(H,15,16,19) |
InChI Key |
ZCAHBOURBFRXOT-UHFFFAOYSA-N |
SMILES |
COC(=O)NC1=NC2=CC=CC=C2N1C(=O)NCCSC |
Canonical SMILES |
COC(=O)NC1=NC2=CC=CC=C2N1C(=O)NCCSC |
Other CAS RN |
27386-64-7 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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